2-[2-(2-chlorobenzylidene)hydrazino]-2-oxo-N-(2-pyridinylmethyl)acetamide

• IUPAC Name: N'-[(E)-(2-chlorophenyl)methylideneamino]-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C15H13ClN4O2/c16-13-7-2-1-5-11(13)9-19-20-15(22)14(21)18-10-12-6-3-4-8-17-12/h1-9H,10H2,(H,18,21)(H,20,22)/b19-9+
• InChI Key: TZKWXSIUMREVFZ-DJKKODMXSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C(=O)NCC2=CC=CC=N2)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C(=O)NCC2=CC=CC=N2)Cl
• Molecular Formula: C15H13ClN4O2
• Molecular Weight: 316.74 g/mol

Description

2-[2-(2-chlorobenzylidene)hydrazino]-2-oxo-N-(2-pyridinylmethyl)acetamide, also known as C16, is a synthetic compound that belongs to the family of hydrazones. It has been extensively studied for its potential applications in the field of medicinal chemistry and drug development.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds focuses on synthesizing novel structures with potential biological activities. For instance, Gewald et al. (1995) explored the synthesis of novel pyridazin-6(1H)-one derivatives starting from arylhydrazono acetamides, leading to compounds with diverse chemical properties (Gewald, Rehwald, Müller, Bellmann, & Schäfer, 1995). This synthesis pathway could potentially be applied or adapted for the synthesis of the compound , showcasing the versatility of arylhydrazono acetamides in generating novel heterocyclic compounds.

Antimicrobial Activity

Research into the antimicrobial properties of novel compounds is a significant area of interest. Kumar and Mishra (2015) synthesized novel derivatives of 2-hydrazinyl-N,N-diphenyl acetamide, indicating significant antimicrobial and antifungal activities in some derivatives (Kumar & Mishra, 2015). Although this study does not directly involve 2-[2-(2-chlorobenzylidene)hydrazino]-2-oxo-N-(2-pyridinylmethyl)acetamide, the methodologies and findings could provide a foundation for investigating the antimicrobial potential of a wide range of hydrazinyl acetamide derivatives.

Biological Assessments

The synthesis and biological evaluation of compounds incorporating the hydrazinyl acetamide moiety is an area of active research. Karpina et al. (2019) developed novel [1,2,4]triazolo[4,3-a]pyridine-3-yl acetamides with an 1,2,4-oxadiazole cycle, conducting a comprehensive biological assessment of these compounds (Karpina, Kovalenko, Kovalenko, Zaremba, Silin, & Langer, 2019). This approach underlines the potential for developing targeted compounds with specific biological properties, including those related to this compound.

Molecular Docking and In Vitro Screening

Flefel et al. (2018) highlighted the importance of molecular docking and in vitro screening in the development of novel pyridine and fused pyridine derivatives (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018). Such studies are crucial for understanding the interaction of novel compounds with biological targets, providing insights that could guide the development of compounds with desired biological activities.